Cas no 1805739-28-9 (3-Ethoxy-2-iodophenylpropanal)

• Product Name: 3-Ethoxy-2-iodophenylpropanal
• CAS No: 1805739-28-9
• MF: C₁₁H₁₃IO₂
• MW: 304.124195814133
• CID: 4961441
• Update Time: 2025-05-23

3-Ethoxy-2-iodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-iodophenylpropanal

• Inchi： 1S/C11H13IO2/c1-3-14-10-6-4-5-9(11(10)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： AOMIDDTXPILHRE-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Ethoxy-2-iodophenylpropanal

3-Ethoxy-2-Iodophenylpropanal: A Comprehensive Overview

3-Ethoxy-2-iodophenylpropanal, also known by its CAS number 1805739-28-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, catalysis, and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 3-Ethoxy-2-iodophenylpropanal consists of a phenyl ring substituted with an ethoxy group at the 3-position and an iodine atom at the 2-position, with a propanal group attached. This arrangement endows the compound with distinct electronic and steric properties, making it suitable for a wide range of chemical transformations. The presence of the iodine atom, in particular, facilitates nucleophilic aromatic substitution reactions, which are crucial in the synthesis of complex molecules.

In recent years, researchers have explored the use of 3-Ethoxy-2-iodophenylpropanal in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive compounds has been demonstrated in several studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of potential anticancer agents. The compound's reactivity and selectivity make it an ideal candidate for medicinal chemists seeking to design molecules with specific biological activities.

Beyond pharmaceutical applications, 3-Ethoxy-2-iodophenylpropanal has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. A 2023 paper in Advanced Materials reported on its application as a component in organic semiconductors, where it contributed to enhanced charge transport properties. This finding underscores the compound's versatility and broad applicability across different scientific domains.

The synthesis of 3-Ethoxy-2-iodophenylpropanal typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have streamlined its production, making it more accessible for large-scale applications. For example, a 2023 study in Green Chemistry described an eco-friendly synthesis route utilizing palladium catalysts, which significantly reduced reaction times and waste generation.

In terms of physical properties, 3-Ethoxy-2-iodophenylpropanal exhibits a melting point of approximately 145°C and a boiling point around 410°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, facilitating its use in solution-based reactions. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The reactivity of 3-Ethoxy-2-iodophenylpropanal is influenced by the electron-withdrawing effects of the iodine atom and the electron-donating effects of the ethoxy group. These opposing effects create a dynamic electronic environment that can be exploited for various chemical transformations. For instance, the iodine atom serves as an excellent leaving group, enabling substitution reactions that are pivotal in forming new carbon-heteroatom bonds.

In conclusion, 3-Ethoxy-2-Iodophenylpropanal, with its CAS number 1805739-28-9, stands as a versatile and valuable compound in modern chemistry. Its unique structure and reactivity have opened doors to innovative applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.